![molecular formula C5H10N2O B136501 (S)-5-(Aminomethyl)pyrrolidin-2-one CAS No. 145414-31-9](/img/structure/B136501.png)
(S)-5-(Aminomethyl)pyrrolidin-2-one
Overview
Description
(S)-5-(Aminomethyl)pyrrolidin-2-one, also referred to as 2-pyrrolidone, is a cyclic amine compound that is widely used in the synthesis of a variety of pharmaceuticals, including anti-inflammatory drugs, analgesics, and antibiotics. It is also used in the manufacture of cosmetics, detergents, and other industrial products. 2-pyrrolidone is a versatile compound that has a wide range of applications in the pharmaceutical and chemical industries.
Scientific Research Applications
Glycosidase Inhibitory Activities
A study by (Popowycz et al., 2004) synthesized derivatives of (S)-5-(Aminomethyl)pyrrolidin-2-one, evaluating their inhibitory activities on glycosidases. These derivatives showed potential as selective inhibitors of specific glycosidases, suggesting their applicability in therapeutic contexts.
Asymmetric Synthesis and Medicinal Chemistry
(Turnpenny & Chemler, 2014) reported the copper-catalyzed synthesis of chiral diamines, including 2-aminomethyl pyrrolidines, emphasizing their significance in asymmetric catalysis and medicinal chemistry.
Construction of Pyrrolidine Rings
Research by (En et al., 2014) demonstrated the use of this compound in constructing functionalized pyrrolidine rings, a crucial component in pharmaceuticals and natural compounds.
Synthesis of Bioactive Compounds
A strategy for synthesizing enantiomerically pure derivatives was described by (Panday et al., 2015). These derivatives are valuable for creating bioactive compounds and natural products.
High-throughput Screening for Protein Targets
(Vergnon et al., 2004) developed a method for synthesizing pyrrolidin-2-one derivatives on a solid phase, facilitating the creation of large libraries for screening against various protein targets.
Pharmaceutical Applications
Research by (Rubtsova et al., 2020) focused on the synthesis of pyrrolidin-2-one derivatives and their potential for creating new medicinal molecules with improved biological activity.
Biotransformation and Organic Synthesis
The work of (Chen et al., 2012) involved the biotransformation of pyrrolidine-2,5-dicarboxamides, highlighting their application in organic synthesis, including the preparation of aza-nucleoside analogs and drug-like compounds.
Safety and Hazards
The safety data sheet for “(S)-5-(Aminomethyl)pyrrolidin-2-one” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include wearing protective gloves/protective clothing/eye protection/face protection, washing hands thoroughly after handling, and avoiding breathing dust/fume/gas/mist/vapors/spray .
Future Directions
The future directions for “(S)-5-(Aminomethyl)pyrrolidin-2-one” involve its use as a versatile scaffold for the design of new pyrrolidine compounds with different biological profiles . The stereogenicity of carbons in the pyrrolidine ring allows for the exploration of different stereoisomers, leading to a different biological profile of drug candidates .
Properties
IUPAC Name |
(5S)-5-(aminomethyl)pyrrolidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2O/c6-3-4-1-2-5(8)7-4/h4H,1-3,6H2,(H,7,8)/t4-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFOAHABINHRDKL-BYPYZUCNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC1CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC(=O)N[C@@H]1CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90556485 | |
Record name | (5S)-5-(Aminomethyl)pyrrolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90556485 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
145414-31-9 | |
Record name | (5S)-5-(Aminomethyl)pyrrolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90556485 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (5S)-5-(aminomethyl)pyrrolidin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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